BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Thermochemical Data of 3-Methylpentanoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methylpentanoic acid

Cat. No.: B089800

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physical and thermochemical data for
3-Methylpentanoic acid. Due to the limited availability of publicly accessible experimental
thermochemical data for this specific compound, this document also details the established
experimental protocols for determining key thermochemical properties, offering a framework for
the acquisition and understanding of such data.

Physicochemical Properties of 3-Methylpentanoic Acid

3-Methylpentanoic acid, also known as 3-methylvaleric acid, is a branched-chain carboxylic
acid.[1] A summary of its key physicochemical properties is presented in Table 1.
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Property Value Source
Molecular Formula CeH1202 [1112][3]
Molecular Weight 116.16 g/mol [1]

CAS Number 105-43-1

Boiling Point 196-198 °C (at 760 mmHQ) [11[3]
Melting Point -41 °C [3]
Density 0.93 g/mL at 25 °C

Refractive Index 1.416 (at 20 °C) [3]

. Limited solubility in water,
Solubility . . [2]
soluble in organic solvents.

Thermochemical Data

While specific experimental values for the enthalpy of formation, entropy, and heat capacity of
3-Methylpentanoic acid are not readily available in public databases, Table 2 outlines the key
thermochemical parameters that are essential for a comprehensive thermal characterization of
the compound. The subsequent sections detail the standard experimental methodologies for
determining these values.
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Thermochemical o
Symbol Description
Parameter

The change in enthalpy when

one mole of the compound in
Standard Enthalpy of o ]
) o AHfe(N) its liquid state is formed from
Formation (liquid) _ _ _ _
its constituent elements in their

standard states.

The enthalpy change required

Standard Enthalpy of AH to transform one mole of the
o vap® L .
Vaporization liquid into a gas at a given
pressure.

The change in enthalpy when

one mole of the compound in
Standard Enthalpy of ) )
) AHf(g) its gaseous state is formed
Formation (gas) ] ) )
from its constituent elements in

their standard states.

The entropy content of one
Standard Molar Entropy (liquid)  S°(l) mole of the liquid under

standard conditions.

The amount of heat that must
be added to one mole of the

Molar Heat Capacity (liquid) Cp,m(l) liquid to raise its temperature
by one degree Celsius at

constant pressure.

Experimental Protocols for Thermochemical Data
Determination

Determination of the Standard Enthalpy of Formation via
Bomb Calorimetry

The standard enthalpy of combustion is determined experimentally using a bomb calorimeter.
[4][5] The standard enthalpy of formation can then be calculated from the enthalpy of
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combustion using Hess's Law.

Experimental Protocol:

o Sample Preparation: A precise mass (typically around 1 gram) of 3-Methylpentanoic acid is
placed in a sample crucible.[4] A fuse wire of known length and combustion energy is
attached to the electrodes of the calorimeter's bomb, with the wire in contact with the
sample.

e Bomb Assembly: A small, known amount of water is added to the bottom of the bomb to
ensure that the water formed during combustion is in its liquid state. The bomb is then sealed
and pressurized with pure oxygen to approximately 25-30 atm.[6][7]

o Calorimeter Setup: The sealed bomb is placed in a calorimeter bucket containing a precisely
measured volume of water. The entire assembly is housed in an insulating jacket to minimize
heat exchange with the surroundings. A stirrer ensures a uniform temperature distribution in
the water, and a high-precision thermometer records the temperature.

o Combustion: The temperature of the water is monitored until a steady rate of change is
observed. The sample is then ignited by passing an electric current through the fuse wire.[8]

» Data Acquisition: The temperature of the water is recorded at regular intervals before, during,
and after combustion until a steady temperature is reached again. The temperature rise is
used to calculate the heat released during the combustion.

» Calibration: The heat capacity of the calorimeter system is determined by combusting a
standard substance with a known heat of combustion, such as benzoic acid, under the same
conditions.[4][8]
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Workflow for Bomb Calorimetry
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Bomb Calorimetry Experimental Workflow
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Determination of the Enthalpy of Vaporization via the
Transpiration Method

The transpiration method is a technique used to measure the vapor pressure of a substance at
different temperatures, from which the enthalpy of vaporization can be calculated using the
Clausius-Clapeyron equation.

Experimental Protocol:

o Apparatus Setup: The apparatus consists of a temperature-controlled sample chamber, a
carrier gas supply with a precise flow controller, and a system for trapping the vaporized
sample.

o Sample Loading: A known mass of 3-Methylpentanoic acid is placed in the sample
chamber, which is maintained at a constant temperature.

e Vapor Transport: An inert carrier gas (e.g., nitrogen) is passed over the sample at a slow,
constant flow rate.[9] The gas becomes saturated with the vapor of the substance.

e Vapor Trapping: The gas stream exiting the sample chamber is passed through a cold trap or
an absorption tube where the vaporized sample is condensed and collected.

e Mass Determination: The mass of the condensed sample is determined by weighing the trap
before and after the experiment.

» Data Collection: The experiment is repeated at several different temperatures, and the
corresponding vapor pressures are calculated from the amount of substance transported and
the volume of the carrier gas.

o Calculation: The enthalpy of vaporization is determined from the slope of a plot of the natural
logarithm of the vapor pressure versus the inverse of the absolute temperature.
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Transpiration Method Experimental Setup

Determination of Heat Capacity via Differential Scanning
Calorimetry (DSC)
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Differential Scanning Calorimetry (DSC) is a technique used to measure the difference in heat
flow between a sample and a reference as a function of temperature.[10] This allows for the
determination of the heat capacity of the substance.

Experimental Protocol:

o Sample Preparation: A small, accurately weighed sample of 3-Methylpentanoic acid is
hermetically sealed in a sample pan. An empty, sealed pan is used as a reference.

o DSC Measurement: The sample and reference pans are placed in the DSC cell. The
instrument is programmed to heat the cell at a constant rate over the desired temperature
range.

o Data Acquisition: The DSC instrument measures the differential heat flow required to
maintain the sample and reference at the same temperature.

o Baseline Correction: A baseline scan is performed with two empty pans to account for any
instrumental asymmetry.

o Standard Calibration: A standard material with a known heat capacity (e.g., sapphire) is run
under the same conditions to calibrate the instrument.

o Calculation: The heat capacity of the sample is calculated by comparing the heat flow to the
sample with the heat flow to the standard at a given temperature, after correcting for the
baseline.
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Differential Scanning Calorimetry Principle

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
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[https://www.benchchem.com/product/b089800#thermochemical-data-for-3-methylpentanoic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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